Cas no 669-72-7 (1H-Thieno[3,4-d]imidazole-4-butanoicacid, hexahydro-2-oxo-, (3aS,4S,6aR)-)

• Product Name: 1H-Thieno[3,4-d]imidazole-4-butanoicacid, hexahydro-2-oxo-, (3aS,4S,6aR)-
• CAS No: 669-72-7
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 522576
• PubChem ID: 446903
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-butanoicacid, hexahydro-2-oxo-, (3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-butanoicacid, hexahydro-2-oxo-, (3aS,4S,6aR)-
• 4-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]butanoic acid
• 1H-Thieno[3,4-d]imidazole-4-butanoicacid, hexahydro-2-oxo-, [3aS-(3aa,4b,6aa)]-
• 1H-Thieno[3,4-d]imidazole-4-butyric acid,hexahydro-2-oxo- (8CI)
• Norbiotin
• 669-72-7
• 4-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]butanoic acid
• SCHEMBL16379530
• 4-(2-Oxo-Hexahydro-Thieno[3,4-D]Imidazol-4-Yl)-Butyricacid
• NS00070064
• 4-(2-OXO-HEXAHYDRO-THIENO[3,4-D]IMIDAZOL-4-YL)-BUTYRIC ACID
• DTXSID40332236
• Q27093623
• DB02674

• Inchi： 1S/C9H14N2O3S/c12-7(13)3-1-2-6-8-5(4-15-6)10-9(14)11-8/h5-6,8H,1-4H2,(H,12,13)(H2,10,11,14)/t5-,6-,8-/m0/s1
• InChI Key： AINAXQHKYSZESH-HAFWLYHUSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCC(=O)O)NC(N2)=O

Computed Properties

• Exact Mass: 230.07262
• Monoisotopic Mass: 230.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 78.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazolidines